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Compound of Interest

Compound Name: N10-Didesmethyl Rizatriptan

Cat. No.: B152645

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of N10-Didesmethyl Rizatriptan, a
metabolite of the anti-migraine drug Rizatriptan. This document consolidates available data on
its chemical properties, metabolic pathways, and potential analytical methodologies, offering a
valuable resource for researchers in pharmacology and drug development.

Core Chemical and Physical Data

N10-Didesmethyl Rizatriptan is a metabolite of Rizatriptan, a selective 5-HT1B/1D receptor
agonist used in the treatment of migraine headaches.[1] While information specific to N10-
Didesmethyl Rizatriptan is limited, its fundamental properties have been identified.

Property Value Reference
CAS Number 144035-23-4 [2]
Molecular Formula C13H15N5 [2]
Molecular Weight 241.29 g/mol [2]

Metabolic Profile of Rizatriptan

Rizatriptan undergoes metabolism primarily through oxidative deamination by monoamine
oxidase-A (MAO-A), leading to the formation of an inactive indole acetic acid metabolite.[3][4]
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[5] A minor metabolic pathway results in the formation of N-monodesmethyl-rizatriptan, a
metabolite that retains pharmacological activity similar to the parent compound.[3][4][5] Plasma
concentrations of N-monodesmethyl-rizatriptan are approximately 14% of those of the parent
drug and it is eliminated at a similar rate.[3][5]

Other minor, inactive metabolites include the N-oxide, the 6-hydroxy compound, and the sulfate
conjugate of the 6-hydroxy metabolite.[3][5] N10-Didesmethyl Rizatriptan is understood to be
a further demethylated metabolite within this pathway.
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Metabolic pathway of Rizatriptan.

Mechanism of Action of Rizatriptan
Rizatriptan is a selective agonist for the 5-HT1B and 5-HT1D receptors.[6] Its therapeutic effect
in migraine is attributed to three key actions:

e Vasoconstriction: It constricts intracranial extracerebral blood vessels.

« Inhibition of Neuropeptide Release: It inhibits the release of pro-inflammatory neuropeptides,
such as calcitonin gene-related peptide (CGRP), from sensory neurons in the trigeminal
nerve.[6]

e Inhibition of Pain Signal Transmission: It reduces the transmission of pain signals in the
trigeminal pain pathway.[4]
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Mechanism of action of Rizatriptan.

Experimental Protocols

While specific experimental protocols for N10-Didesmethyl Rizatriptan are not readily
available, methodologies for the analysis of Rizatriptan and its impurities can be adapted.

Analytical Method for Impurity Profiling

A validated stability-indicating HPLC method can be employed for the separation and
quantification of Rizatriptan and its related substances, including N10-Didesmethyl
Rizatriptan.

Chromatographic Conditions (Adapted from USP method for Rizatriptan):

Parameter Specification

Column Purospher® STAR Phenyl (5 um), 250x4.6 mm

1.0 mL of trifluoroacetic acid in 1 L of acetonitrile
and water (4:21 viv)

Mobile Phase A

Mobile Phase B Acetonitrile

Gradient Optimized for separation of all known impurities
Flow Rate 1.0 mL/min

Detection UV at 280 nm

Column Temperature 40°C

Injection Volume 10 uL

Sample Preparation:

o Accurately weigh and dissolve the sample containing Rizatriptan and its impurities in the
diluent (Mobile Phase A).

o The final concentration should be approximately 1 mg/mL.
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e Filter the solution through a 0.45 pm nylon filter before injection.

Workflow for Isolation and Characterization

The isolation of N10-Didesmethyl Rizatriptan for further characterization can be achieved

using preparative HPLC, followed by spectroscopic analysis.
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Workflow for the isolation and characterization of N10-Didesmethyl Rizatriptan.
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Conclusion

This technical guide provides a foundational understanding of N10-Didesmethyl Rizatriptan
based on the available scientific literature. While direct research on this specific metabolite is
limited, a comprehensive picture can be formed by examining the well-documented
pharmacology and metabolism of its parent compound, Rizatriptan. The provided experimental
frameworks offer a starting point for researchers aiming to isolate, characterize, and evaluate
the pharmacological properties of N10-Didesmethyl Rizatriptan. Further investigation is
warranted to fully elucidate its potential role and activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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